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Compound of Interest

Compound Name: Chloranocryl

Cat. No.: B1668703 Get Quote

Disclaimer: Chloranocryl (also known as dicryl) is an obsolete contact herbicide.[1][2]

Consequently, publicly available data, including detailed experimental protocols and

quantitative data regarding its use in herbicide resistance studies, is scarce. The following

application notes and protocols are based on general principles of herbicide resistance testing

and the known mode of action of Chloranocryl.

Introduction
Chloranocryl is a contact herbicide that acts as a Photosystem II (PSII) inhibitor.[1] Its primary

mode of action is the disruption of the electron transport chain in photosynthesis, leading to cell

death and plant necrosis.[1] Studies on herbicide resistance are crucial for understanding the

evolution of resistance in weed populations and for developing sustainable weed management

strategies. Although specific research on Chloranocryl resistance is limited, the methodologies

outlined below provide a framework for investigating potential resistance in weed species.

Mechanism of Action
Chloranocryl inhibits Photosystem II (PSII) in the chloroplasts of plant cells. By blocking the

electron flow, it causes a rapid buildup of highly reactive molecules, leading to oxidative

damage and ultimately, cell death. Resistance to PSII inhibitors can arise through target-site

mutations in the psbA gene, which codes for the D1 protein in the PSII complex, or through

enhanced metabolic detoxification of the herbicide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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